8,8-Dimethyl-1-azabicyclo[5.2.0]nonan-9-one

• CAS No.: 88413-89-2
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 8,8-dimethyl-1-azabicyclo[5.2.0]nonan-9-one
• InChI: InChI=1S/C10H17NO/c1-10(2)8-6-4-3-5-7-11(8)9(10)12/h8H,3-7H2,1-2H3
• InChI Key: DBZJNZUIESPFNV-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCCCCN2C1=O)C

Description

8,8-Dimethyl-1-azabicyclo[5.2.0]nonan-9-one is a bicyclic compound that features a nitrogen atom within its structure. This compound is part of the azabicyclo family, which is known for its diverse biological activities and applications in various fields of research .

Preparation Methods

The synthesis of 8,8-Dimethyl-1-azabicyclo[5.2.0]nonan-9-one can be achieved through several synthetic routes. One common method involves the multicomponent reaction of 1,3-acetonedicarboxylates with 1,2-dicarbonyl or 1,4-dicarbonyl compounds . This reaction typically requires specific conditions such as the presence of a catalyst and controlled temperature to ensure the desired product is obtained. Industrial production methods may involve scaling up these reactions with optimized conditions to achieve higher yields and purity .

Chemical Reactions Analysis

8,8-Dimethyl-1-azabicyclo[5.2.0]nonan-9-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it has been studied for its potential therapeutic properties, including antifungal and antibacterial activities . Additionally, it is used in the industry for the development of new materials and catalysts .

Mechanism of Action

The mechanism of action of 8,8-Dimethyl-1-azabicyclo[5.2.0]nonan-9-one involves its interaction with specific molecular targets and pathways. The nitrogen atom within its structure plays a crucial role in its reactivity and biological activity. The compound can interact with enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

8,8-Dimethyl-1-azabicyclo[5.2.0]nonan-9-one can be compared with other similar compounds such as 8-azabicyclo[3.2.1]octane and bicyclo[4.3.0]nonane . These compounds share similar structural features but differ in their specific chemical properties and biological activities. The unique structure of this compound makes it particularly interesting for research and development in various fields .